Cas no 2307779-23-1 (rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid
• CAS No: 2307779-23-1
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• MDL: MFCD30347867
• CID: 5239318
• PubChem ID: 124585862
• Update Time: 2025-10-28

rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-cyclobutyl-1-(phenylmethyl)-, (3R,4R)-rel-
• rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid

• MDL： MFCD30347867
• Inchi： 1S/C16H21NO2/c18-16(19)15-11-17(9-12-5-2-1-3-6-12)10-14(15)13-7-4-8-13/h1-3,5-6,13-15H,4,7-11H2,(H,18,19)/t14-,15+/m1/s1
• InChI Key： URNPINUJHMPCTN-CABCVRRESA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C2CCC2)[C@@H](C(O)=O)C1

Additional information on rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid (CAS No. 2307779-23-1)

rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid (CAS No. 2307779-23-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a cyclobutyl moiety, and a pyrrolidine ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chiral nature of rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. In this case, the presence of the (3R,4R) stereocenters suggests that the compound may exhibit distinct enantiomeric properties, which can be leveraged to optimize its efficacy and safety profile.

Recent research has focused on the synthesis and characterization of rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid. One notable study published in the Journal of Organic Chemistry detailed an efficient synthetic route that utilizes a combination of asymmetric catalysis and transition-metal-mediated reactions. This approach not only enhances the yield and purity of the final product but also provides valuable insights into the stereochemical control during synthesis.

The pharmacological properties of rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid have been explored in several preclinical studies. Initial findings suggest that this compound may have potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions. Specifically, it has shown promise in modulating the activity of certain GPCRs involved in pain management and neurodegenerative disorders.

In addition to its potential as a GPCR modulator, rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid has been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal reported that this compound exhibits significant anti-inflammatory effects in vitro and in vivo models. These findings highlight its potential as a novel therapeutic agent for inflammatory conditions such as arthritis and colitis.

The safety profile of rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These results are encouraging and support further clinical development.

The clinical potential of rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid is currently being explored through phase I clinical trials. Early data from these trials have indicated that the compound is safe and well-tolerated in humans, with preliminary evidence suggesting its efficacy in reducing pain and inflammation. These findings are promising and warrant further investigation in larger-scale clinical trials.

In conclusion, rac-(3R,4R)-1-benzyl-4-cyclobutylpyrrolidine-3-carboxylic acid (CAS No. 2307779-23-1) represents a promising candidate for various therapeutic applications due to its unique structural features and pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.